![molecular formula C9H11N5 B2859797 3-hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole CAS No. 926191-56-2](/img/structure/B2859797.png)
3-hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole is a heterocyclic compound with the molecular weight of 189.22 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H11N5/c1-14-8(12-13-9(14)11-10)7-5-3-2-4-6-7/h2-6H,10H2,1H3,(H,11,13)
. This indicates that the compound has a molecular structure with 9 carbon atoms, 11 hydrogen atoms, and 5 nitrogen atoms . Physical And Chemical Properties Analysis
3-Hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole is a powder at room temperature .Scientific Research Applications
Antimicrobial Agent Development
The triazole ring system found in 3-hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole is known for its antimicrobial properties . Researchers are exploring this compound for its potential to inhibit the growth of various bacteria and fungi, which could lead to the development of new antimicrobial agents. This is particularly important in the fight against multidrug-resistant pathogens.
Anticancer Research
Triazoles, including our compound of interest, are being studied for their anticancer activities . They can interact with enzymes and receptors in biological systems, which may allow them to target and disrupt the metabolic pathways of cancer cells, potentially leading to new cancer therapies.
Coordination Chemistry
This compound can act as a ligand to form coordination complexes with transition metals . Such complexes are valuable in coordination chemistry, where they can be used to study metal-ligand interactions, which are fundamental to understanding biochemical processes and developing catalytic systems.
Material Science Applications
Due to its electron-deficient nature, 3-hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole exhibits excellent electron-transport and hole-blocking properties . These characteristics make it a promising candidate for use in organic materials within material science, particularly in the development of electronic devices.
Pharmacological Potentials
The triazole core is central to many pharmacologically active drugs . Research into the pharmacological potentials of our compound could lead to the discovery of new drugs with various therapeutic effects, such as antifungal, antiviral, and antidepressant medications.
Synthesis of Heterocyclic Compounds
As a heterocyclic compound itself, 3-hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole can be used in the synthesis of other heterocyclic structures . These structures are significant in medicinal chemistry for their diverse biological activities and potential therapeutic applications.
Safety and Hazards
properties
IUPAC Name |
(4-methyl-5-phenyl-1,2,4-triazol-3-yl)hydrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N5/c1-14-8(12-13-9(14)11-10)7-5-3-2-4-6-7/h2-6H,10H2,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTICRJHPJJHINP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1NN)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole | |
CAS RN |
926191-56-2 |
Source
|
Record name | 3-hydrazinyl-4-methyl-5-phenyl-4H-1,2,4-triazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.